Cas no 177360-11-1 (5-bromo-6-methoxy-1H-indole)

• Product Name: 5-bromo-6-methoxy-1H-indole
• CAS No: 177360-11-1
• MF: C₉H₈BrNO
• MW: 226.06992149353
• MDL: MFCD11848564
• CID: 1006583
• PubChem ID: 53418437
• Update Time: 2025-04-20

5-bromo-6-methoxy-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-methoxy-1H-indole
• 1H-Indole, 5-broMo-6-Methoxy-
• ZB0568
• SCHEMBL6666225
• NWHWSVLYUXYJFU-UHFFFAOYSA-N
• AKOS023643571
• CS-0139595
• MFCD11848564
• AS-40457
• SY259508
• CHA36011
• 5-Bromo-6-methoxyindole
• 5-Bromo-6-methoxy indole
• 177360-11-1

• MDL： MFCD11848564
• Inchi： 1S/C9H8BrNO/c1-12-9-5-8-6(2-3-11-8)4-7(9)10/h2-5,11H,1H3
• InChI Key： NWHWSVLYUXYJFU-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=CN2)C=1)OC

Computed Properties

• Exact Mass: 224.97893g/mol
• Monoisotopic Mass: 224.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles